Cas no 1935091-96-5 ((2-Bromothiophen-3-yl)methanesulfonyl chloride)

• Product Name: (2-Bromothiophen-3-yl)methanesulfonyl chloride
• CAS No: 1935091-96-5
• MF: C₅H₄BrClO₂S₂
• MW: 275.571057319641
• MDL: MFCD29991334
• CID: 4728154
• PubChem ID: 122163385
• Update Time: 2025-10-31

(2-Bromothiophen-3-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• (2-bromothiophen-3-yl)methanesulfonyl chloride
• (2-Bromothiophen-3-yl)methanesulfonyl chloride

• MDL： MFCD29991334
• Inchi： 1S/C5H4BrClO2S2/c6-5-4(1-2-10-5)3-11(7,8)9/h1-2H,3H2
• InChI Key： DDCQITRALDHZGS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CS(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 223
• Topological Polar Surface Area: 70.8

Additional information on (2-Bromothiophen-3-yl)methanesulfonyl chloride

Introduction to (2-Bromothiophen-3-yl)methanesulfonyl chloride (CAS No. 1935091-96-5)

(2-Bromothiophen-3-yl)methanesulfonyl chloride, with the CAS number 1935091-96-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The structure of this compound features a thiophene ring substituted with a bromine atom at the 2-position and a methanesulfonyl chloride group at the 3-position. This unique arrangement makes it a versatile building block for constructing more complex molecules. The presence of both bromine and sulfonyl chloride functionalities allows for further chemical modifications, making it an invaluable tool in synthetic chemistry.

In recent years, there has been a growing interest in thiophene derivatives due to their wide range of biological activities. Thiophenes and their derivatives have been extensively studied for their potential applications in medicine, including antiviral, anti-inflammatory, and anticancer agents. The compound (2-Bromothiophen-3-yl)methanesulfonyl chloride is particularly notable for its role in the synthesis of these derivatives.

One of the most exciting applications of this compound is in the development of small-molecule inhibitors targeting specific enzymes involved in disease pathways. For instance, researchers have utilized (2-Bromothiophen-3-yl)methanesulfonyl chloride to synthesize inhibitors of kinases, which are key enzymes in various signaling pathways associated with cancer and inflammatory diseases. The bromine atom at the 2-position of the thiophene ring provides a handle for further functionalization, allowing chemists to design molecules with high selectivity and potency.

Moreover, the methanesulfonyl chloride group is a powerful electrophile that can undergo nucleophilic substitution reactions, enabling the introduction of diverse functional groups into the molecular framework. This property has been exploited in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides but with improved stability and pharmacokinetic properties.

Recent studies have also highlighted the use of (2-Bromothiophen-3-yl)methanesulfonyl chloride in the development of photodynamic therapy agents. Thiophene derivatives have shown promise as photosensitizers due to their ability to absorb light at specific wavelengths and generate reactive oxygen species that can damage cancer cells. The structural features of this compound make it an excellent candidate for designing novel photosensitizers with enhanced efficacy and reduced toxicity.

The compound's utility extends beyond pharmaceutical applications. It has found use in materials science, particularly in the synthesis of organic semiconductors and conductive polymers. Thiophene-based materials are known for their excellent electrical properties, making them suitable for use in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells.

In conclusion, (2-Bromothiophen-3-yl)methanesulfonyl chloride (CAS No. 1935091-96-5) is a multifunctional intermediate with broad applications in pharmaceuticals, materials science, and other areas of chemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative solutions to complex scientific challenges.